Cas no 20333-39-5 (Ethyl Methyl Disulfide)

• Product Name: Ethyl Methyl Disulfide
• CAS No: 20333-39-5
• MF: C₃H₈S₂
• MW: 108.225618362427
• CID: 51525
• Update Time: 2025-06-29

Ethyl Methyl Disulfide Chemical and Physical Properties

Names and Identifiers

• Methyl ethyl disulfide
• (methyldisulfanyl)ethane
• ETHYL METHYL DISULFIDE
• Disulfide,ethyl methyl
• ethyl-methyl-disulfane
• ethyl-methyl-disulphide
• methyl ethyl disulphide
• Ethyl Methyl Disulfide

• Inchi： 1S/C3H8S2/c1-3-5-4-2/h3H2,1-2H3
• InChI Key： XLTBPTGNNLIKRW-UHFFFAOYSA-N
• SMILES： CCSSC

Computed Properties

• Exact Mass: 108.00700
• Monoisotopic Mass: 108.007
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 5
• Rotatable Bond Count: 2
• Complexity: 14.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.3
• Topological Polar Surface Area: 50.6A^2

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Density: 1.0200
• Boiling Point: 137°C
• Flash Point: 121 °C at 760 mmHg
• Refractive Index: 1.5325 (estimate)
• PSA: 50.60000
• LogP: 2.01750
• FEMA: 4040 | ETHYL METHYL DISULFIDE

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Organic disulfides Dialkyldisulfides

Additional information on Ethyl Methyl Disulfide

Ethyl Methyl Disulfide (CAS No. 20333-39-5): A Comprehensive Overview

Ethyl Methyl Disulfide, chemically identified by the CAS number 20333-39-5, is a significant compound in the realm of organic chemistry and has garnered considerable attention due to its versatile applications. This organosulfur compound, with the molecular formula C₄H₁₀S₂, is characterized by its distinct sulfide functional groups, which contribute to its unique chemical properties and reactivity. The compound is widely utilized in synthetic chemistry, particularly in the development of complex molecular structures and as an intermediate in various chemical reactions.

The structural integrity of Ethyl Methyl Disulfide is defined by its two sulfur atoms connected by a single bond, each sulfur atom further bonded to a methyl and an ethyl group. This configuration imparts a certain degree of flexibility to the molecule, enabling it to participate in a wide array of chemical transformations. The presence of sulfur atoms also makes it an attractive candidate for applications involving thiolate chemistry, where it can act as a ligand or a precursor to more complex sulfur-containing species.

In recent years, Ethyl Methyl Disulfide has found prominence in the field of pharmaceutical research. Its ability to undergo nucleophilic substitution reactions makes it a valuable tool in the synthesis of heterocyclic compounds, which are prevalent in many drug molecules. Researchers have leveraged its reactivity to develop novel intermediates for antiviral and anticancer agents. For instance, studies have demonstrated its role in constructing thiazole derivatives, which are known for their biological activity against various pathogens.

The compound's utility extends beyond pharmaceuticals into agrochemicals and material science. In agrochemical research, Ethyl Methyl Disulfide has been explored as a precursor for synthesizing thiourea-based compounds, which exhibit herbicidal and fungicidal properties. Additionally, its incorporation into polymer matrices has shown promise in developing materials with enhanced thermal stability and mechanical strength. These advancements underscore the compound's versatility and its potential impact across multiple industries.

Recent advancements in green chemistry have also highlighted Ethyl Methyl Disulfide's role in sustainable synthetic pathways. Researchers are investigating methods to utilize this compound under mild conditions, minimizing waste and energy consumption. One such approach involves catalytic processes that enhance the efficiency of its transformations while reducing the reliance on hazardous reagents. These innovations align with global efforts to promote environmentally friendly chemical practices.

The spectroscopic and analytical characterization of Ethyl Methyl Disulfide has been refined through modern techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and infrared (IR) spectroscopy. These tools provide detailed insights into the compound's structure and dynamics, facilitating better understanding and optimization of its applications. For instance, NMR studies have elucidated the conformational preferences of Ethyl Methyl Disulfide in solution, which is crucial for predicting its behavior in different chemical environments.

The industrial production of Ethyl Methyl Disulfide typically involves the reaction between ethyl mercaptan and methyl sulfenyl chloride or other sulfiding agents under controlled conditions. Advances in catalytic systems have improved yields and purity levels, making it more cost-effective for large-scale applications. Process optimization efforts continue to focus on enhancing selectivity and minimizing byproduct formation, ensuring that industrial processes remain efficient and sustainable.

Future research directions for Ethyl Methyl Disulfide are likely to explore its potential in drug discovery and material science further. The development of new synthetic methodologies will be crucial in unlocking its full potential as an intermediate. Additionally, interdisciplinary approaches combining organic chemistry with computational modeling may reveal novel applications that were previously unexplored. Such collaborative efforts are essential for driving innovation in the field.

In conclusion, Ethyl Methyl Disulfide (CAS No. 20333-39-5) stands as a testament to the importance of specialized compounds in advancing scientific knowledge and industrial applications. Its unique chemical properties make it indispensable in various sectors, from pharmaceuticals to agrochemicals and material science. As research continues to uncover new possibilities, this compound will undoubtedly remain at the forefront of chemical innovation.